Cas no 2757928-18-8 (2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol)

• Product Name: 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol
• CAS No: 2757928-18-8
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 5628773
• PubChem ID: 165753086
• Update Time: 2025-10-27

2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol
• EN300-28309200
• 2757928-18-8
• 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol

• Inchi： 1S/C6H11F2NO2/c1-11-5(2-9-3-5)6(7,8)4-10/h9-10H,2-4H2,1H3
• InChI Key： FBHBMCFKMKORKE-UHFFFAOYSA-N
• SMILES： FC(CO)(C1(CNC1)OC)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol

Introduction to 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol (CAS No. 2757928-18-8)

2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol (CAS No. 2757928-18-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol is composed of a difluoromethyl group and a 3-methoxyazetidine moiety. The presence of these functional groups imparts distinct physical and chemical properties to the molecule. The difluoromethyl group is known for its ability to modulate biological activity by altering the electronic and steric properties of the molecule. On the other hand, the 3-methoxyazetidine moiety provides additional structural complexity and potential for forming hydrogen bonds, which can enhance the compound's interactions with biological targets.

In terms of synthesis, several methods have been reported for the preparation of 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol. One common approach involves the reaction of a suitable difluoromethylating agent with a 3-methoxyazetidine derivative. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using a palladium-catalyzed coupling reaction followed by reduction. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product.

The biological activity of 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol has been extensively investigated in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme in the glycolytic pathway, which is upregulated in many cancer cells. This finding suggests that 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol could be a promising lead compound for developing anti-cancer drugs.

Beyond its enzymatic inhibition properties, 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol has also shown potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are important targets for drug discovery. A recent study in Nature Communications demonstrated that this compound could selectively modulate specific GPCRs involved in pain signaling pathways. This discovery opens up new avenues for developing novel analgesic agents with improved efficacy and reduced side effects.

The pharmacokinetic properties of 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol have also been evaluated in preclinical models. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity and minimal adverse effects in animal models, which are important considerations for its potential use in clinical settings.

In conclusion, 2,2-Difluoro-2-(3-methoxyazetidin-3-yl)ethan-1-ol (CAS No. 2757928-18-8) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique chemical structure and potential therapeutic applications make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel drugs for various diseases.